Cas no 1217542-13-6 (nPOC-POC Tenofovir(Mixture of Diastereomers))

• Product Name: nPOC-POC Tenofovir(Mixture of Diastereomers)
• CAS No: 1217542-13-6
• MF: C₁₉H₃₀N₅O₁₀P
• MW: 519.442765712738
• CID: 1063036
• PubChem ID: 71751721
• Update Time: 2025-04-20

nPOC-POC Tenofovir(Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• nPOC-POC Tenofovir(Mixture of Diastereomers)
• nPOC-POC Tenofovir (Mixture of Diastereomers) See P680505
• [[(2R)-1-(6-aminopurin-9-yl)propan-2-yl]oxymethyl-(propan-2-yloxycarbonyloxymethoxy)phosphoryl]oxymethyl propyl carbonate
• n-poc-poc tenofovir
• nPOC-POC Tenofovir
• nPOC-POC Tenofovir (Mixture of Diastereomers) See P680505
• 5-[[(1R)-2-(6-Amino-9H-purin-9-yl)-1-methylethoxy]methyl]-2,4,6,8-tetraoxa-5-phosphanonanedioic Acid (1-methylethyl,propyl) Ester 5-Oxide
• nPOC-POC PMPA
• DTXSID80858329
• ({[(Propan-2-yl)oxy]carbonyl}oxy)methyl [(propoxycarbonyl)oxy]methyl ({[(2R)-1-(6-amino-9H-purin-9-yl)propan-2-yl]oxy}methyl)phosphonate
• TENOFOVIR DISOPROXIL FUMARATE IMPURITY H
• ((((((R)-1-(6-Amino-9H-purin-9-yl)propan-2-yl)oxy)methyl)phosphoryl)bis(oxy))bis(methylene) isopropyl propyl dicarbonate
• TENOFOVIR DISOPROXIL FUMARATE IMPURITY H [WHO-IP]
• 1-METHYLETHYL PROPYL (5RS)-5-(((1R)-2-(6-AMINO-9H-PURIN-9-YL)-1-METHYLETHOXY)METHYL)-5-OXO-2,4,6,8-TETRAOXA-5-.LAMBDA.5-PHOSPHANONANEDIOATE, [WHO-IP]
• 2,4,6,8-Tetraoxa-5-phosphanonanedioic acid, 5-[[(1R)-2-(6-amino-9H-purin-9-yl)-1-methylethoxy]methyl]-, 1-(1-methylethyl) 9-propyl ester, 5-oxide
• N-poc-poc pmpa
• 1-METHYLETHYL PROPYL (5RS)-5-(((1R)-2-(6-AMINO-9H-PURIN-9-YL)-1-METHYLETHOXY)METHYL)-5-OXO-2,4,6,8-TETRAOXA-5-.LAMBDA.5-PHOSPHANONANEDIOATE
• 1217542-13-6
• A891463
• F19485
• NPOC-POC PMPA;
• 83FVC00J3J

• Inchi： 1S/C19H30N5O10P/c1-5-6-28-18(25)29-10-32-35(27,33-11-30-19(26)34-13(2)3)12-31-14(4)7-24-9-23-15-16(20)21-8-22-17(15)24/h8-9,13-14H,5-7,10-12H2,1-4H3,(H2,20,21,22)/t14-,35?/m1/s1
• InChI Key： FSHYLBFEGOTZGO-OAMPWVDCSA-N
• SMILES： P(CO[C@H](C)CN1C=NC2=C(N)N=CN=C12)(=O)(OCOC(=O)OCCC)OCOC(=O)OC(C)C

Computed Properties

• Exact Mass: 519.17300
• Monoisotopic Mass: 519.17302917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 35
• Rotatable Bond Count: 18
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 185Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: N/A
• Boiling Point: 647.5±65.0 °C at 760 mmHg
• Flash Point: 345.4±34.3 °C
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• PSA: 195.25000
• LogP: 3.61840
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

nPOC-POC Tenofovir(Mixture of Diastereomers) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20?C Freezer, Under Inert Atmosphere